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Compound of Interest

Compound Name: 2-Amino-5-nitrobenzophenone

Cat. No.: B023384 Get Quote

FOR IMMEDIATE USE BY RESEARCHERS, SCIENTISTS, AND DRUG DEVELOPMENT

PROFESSIONALS

This document provides critical safety protocols and logistical plans for the handling and

disposal of 2-Amino-5-nitrobenzophenone (CAS No. 1775-95-7). Adherence to these

procedures is essential for ensuring personal safety and maintaining a secure laboratory

environment.

Personal Protective Equipment (PPE)
The primary defense against exposure to 2-Amino-5-nitrobenzophenone is the consistent

and correct use of appropriate PPE. The following equipment is mandatory when handling this

compound.

Table 1: Required Personal Protective Equipment
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Protection Type Specification Rationale

Eye and Face Protection

Tightly fitting safety goggles

with side-shields conforming to

EN 166 (EU) or NIOSH (US)

standards.

Protects against dust particles

and splashes, preventing eye

irritation.

Skin Protection

- Gloves: Compatible

chemical-resistant gloves (e.g.,

Nitrile rubber). - Clothing:

Fire/flame resistant and

impervious clothing, such as a

lab coat.

Prevents skin contact, which

can cause irritation.

Respiratory Protection

A full-face respirator is required

if exposure limits are exceeded

or if irritation or other

symptoms are experienced.

Protects against inhalation of

dust, which may cause

respiratory irritation.

Operational Plan: Step-by-Step Handling
Procedures
A systematic approach to handling 2-Amino-5-nitrobenzophenone is crucial to minimize risk.

The following workflow must be followed:

Step 1: Preparation and Engineering Controls

Ensure adequate ventilation in the work area. Use of a chemical fume hood is strongly

recommended.

Verify that an eyewash station and safety shower are readily accessible.

Assemble all necessary equipment and reagents before handling the compound.

Step 2: Donning PPE

Put on all required PPE as specified in Table 1 before entering the designated handling area.
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Step 3: Weighing and Transfer

Handle 2-Amino-5-nitrobenzophenone as a powder. Avoid creating dust.

Use a contained system (e.g., a glove box or ventilated balance enclosure) for weighing and

transferring the solid.

If a contained system is not available, perform these tasks in a fume hood with the sash at

the lowest practical height.

Step 4: Post-Handling

Thoroughly wash hands and any exposed skin with soap and water after handling.

Decontaminate all work surfaces and equipment used.

Step 5: Storage

Store in a tightly closed container in a dry, cool, and well-ventilated place.

Keep the container locked up and away from incompatible materials.

Disposal Plan
Proper disposal of 2-Amino-5-nitrobenzophenone and its containers is critical to prevent

environmental contamination and ensure regulatory compliance.

Waste Classification: This material should be treated as hazardous waste.

Container Disposal: Dispose of contents and container to an appropriate treatment and

disposal facility in accordance with applicable laws and regulations.

Spill Management:

In case of a spill, avoid dust formation.

Wear full PPE, including respiratory protection.
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Carefully sweep up the spilled material and place it in a suitable, labeled container for

disposal.

Quantitative Data Summary
The following table summarizes key quantitative data for 2-Amino-5-nitrobenzophenone.

Table 2: Physical and Chemical Properties

Property Value Source

Molecular Formula C₁₃H₁₀N₂O₃ ChemScene

Molecular Weight 242.23 g/mol ChemScene

Appearance Yellow powder Fisher Scientific

Melting Point 166-168 °C Sigma-Aldrich

Autoignition Temperature 470 °C / 878 °F Fisher Scientific

Occupational Exposure Limits

(OEL)
No data available Fisher Scientific

Experimental Workflow Diagram
The following diagram illustrates the logical workflow for the safe handling of 2-Amino-5-
nitrobenzophenone.
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To cite this document: BenchChem. [Essential Safety and Operational Guide for 2-Amino-5-
nitrobenzophenone]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b023384#personal-protective-equipment-for-handling-
2-amino-5-nitrobenzophenone]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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